N-(3-methylphenyl)-2-quinolinecarbohydrazonamide

• IUPAC Name: N-amino-N'-(3-methylphenyl)quinoline-2-carboximidamide
• InChI: InChI=1S/C17H16N4/c1-12-5-4-7-14(11-12)19-17(21-18)16-10-9-13-6-2-3-8-15(13)20-16/h2-11H,18H2,1H3,(H,19,21)
• InChI Key: UWGXXCFFLCZONE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N=C(C2=NC3=CC=CC=C3C=C2)NN
• Molecular Formula: C17H16N4
• Molecular Weight: 276.34 g/mol

Description

N-(3-methylphenyl)-2-quinolinecarbohydrazonamide, also known as MPQC, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. MPQC belongs to the class of quinoline derivatives, which have been shown to possess various biological activities, including anticancer, antifungal, and antimicrobial properties.

Scientific Research Applications

N-(3-methylphenyl)-2-quinolinecarbohydrazonamide has been extensively studied for its potential as an anticancer agent. Several studies have shown that this compound exhibits cytotoxic activity against a variety of cancer cell lines, including breast, lung, liver, and colon cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable characteristic for a chemotherapeutic agent.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-2-quinolinecarbohydrazonamide is not fully understood, but it is believed to involve the inhibition of topoisomerase II, an enzyme involved in DNA replication and repair. This compound may also induce cell cycle arrest and modulate the expression of various genes involved in cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in normal cells, which is a desirable characteristic for a potential therapeutic agent. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-methylphenyl)-2-quinolinecarbohydrazonamide is its relatively simple synthesis method, which makes it a cost-effective compound for laboratory experiments. However, one limitation is the lack of clinical studies on this compound, which limits its potential as a therapeutic agent.

Future Directions

There are several potential future directions for research on N-(3-methylphenyl)-2-quinolinecarbohydrazonamide. One area of interest is the development of more potent derivatives of this compound with improved anticancer activity. Another area of research is the investigation of the mechanism of action of this compound and its potential as a modulator of gene expression. Additionally, more studies are needed to evaluate the toxicity and pharmacokinetics of this compound in vivo.

Synthesis Methods

N-(3-methylphenyl)-2-quinolinecarbohydrazonamide can be synthesized through a multi-step reaction process, which involves the condensation of 3-methylbenzohydrazide with 2-chloroquinoline-3-carbaldehyde in the presence of a base, followed by reduction with sodium borohydride. The final product is obtained after purification through recrystallization.